(2-Amino-2-oxoethyl) 5-bromofuran-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2-Amino-2-oxoethyl) 5-bromofuran-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Boc-5-bromo-2-furoic acid and is widely used in the synthesis of various organic molecules.
Mechanism of Action
The mechanism of action of (2-Amino-2-oxoethyl) 5-bromofuran-2-carboxylate is not well understood. However, it is believed that this compound acts as a nucleophile and reacts with various electrophiles, leading to the formation of new chemical entities. It is also believed that this compound can act as a protecting group for various functional groups, including amino and carboxylic acid groups.
Biochemical and Physiological Effects:
(2-Amino-2-oxoethyl) 5-bromofuran-2-carboxylate has not been extensively studied for its biochemical and physiological effects. However, it is believed that this compound has low toxicity and is relatively stable under physiological conditions. It is also believed that this compound can be metabolized by various enzymes in the body, leading to the formation of various metabolites.
Advantages and Limitations for Lab Experiments
The advantages of using (2-Amino-2-oxoethyl) 5-bromofuran-2-carboxylate in lab experiments include its ease of synthesis, low toxicity, and versatile applications. This compound can be used in the synthesis of various bioactive compounds and can act as a protecting group for various functional groups. However, the limitations of using this compound include its relatively low yield of synthesis and the lack of extensive studies on its biochemical and physiological effects.
Future Directions
There are various future directions for the research on (2-Amino-2-oxoethyl) 5-bromofuran-2-carboxylate. Some of these directions include the development of new synthetic methods for this compound, the study of its biochemical and physiological effects, and the synthesis of new bioactive compounds using this compound as a starting material. Additionally, the use of this compound in the development of new peptide-based drugs and the study of its potential applications in various fields, including medicine and agriculture, are also areas of future research.
Synthesis Methods
The synthesis of (2-Amino-2-oxoethyl) 5-bromofuran-2-carboxylate involves the reaction of 5-bromo-2-furoic acid with Boc anhydride and triethylamine in dichloromethane. The reaction is carried out at room temperature for several hours, and the resulting product is purified through column chromatography. The overall yield of the synthesis is around 70-80%.
Scientific Research Applications
(2-Amino-2-oxoethyl) 5-bromofuran-2-carboxylate has various scientific research applications, including the synthesis of peptide-based drugs and the development of new chemical entities. This compound is widely used in the synthesis of various bioactive compounds, including antitumor agents, anti-inflammatory agents, and antifungal agents. It is also used in the synthesis of various amino acids and peptides, including Boc-L-phenylalanine and Boc-L-leucine.
properties
IUPAC Name |
(2-amino-2-oxoethyl) 5-bromofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO4/c8-5-2-1-4(13-5)7(11)12-3-6(9)10/h1-2H,3H2,(H2,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWWFGGVQMKUSRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)Br)C(=O)OCC(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Amino-2-oxoethyl) 5-bromofuran-2-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.